Cas no 908846-88-8 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid)

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid structure

908846-88-8 structure

Product Name:(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid

CAS No:908846-88-8

MF:C₂₆H₂₁FN₂O₄

MW:444.454350233078

MDL:MFCD24842544

CID:1057379

PubChem ID:72699110

Update Time:2024-10-26

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- Fmoc-5-fluoro-L-tryptophan
- Fmoc-Trp(5-F)-OH
- N-Fmoc-5-fluoro-L-tryptophan
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- SC1112
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5-fluoro-L-tryptophan (ACI)
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5-fluoro-
- 908846-88-8
- (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(5-FLUORO-1H-INDOL-3-YL)PROPANOIC ACID
- SCHEMBL23042925
- Fmoc-L-5-fluoroTryptophan
- MFCD24842544
- N-fmoc-(s)-5-fluorotryptophan
- AS-54572
- CS-0012678
- AKOS027256138
- (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(5-FLUORO-1H-INDOL-3-YL)PROPANOICACID
- MDL： MFCD24842544
- Inchi： 1S/C26H21FN2O4/c27-16-9-10-23-21(12-16)15(13-28-23)11-24(25(30)31)29-26(32)33-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12-13,22,24,28H,11,14H2,(H,29,32)(H,30,31)/t24-/m0/s1
- InChI Key： GIFXTRKMFUWKHR-DEOSSOPVSA-N
- SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC1=CNC2C=CC(=CC1=2)F

Computed Properties

Exact Mass: 444.14900
Monoisotopic Mass: 444.14853532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 698
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 91.4Å²

Experimental Properties

PSA: 94.91000
LogP: 5.04580

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM220573-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	95%	1g	$840	2021-06-09
TRC	F622905-25mg	N-Fmoc-5-fluoro-L-tryptophan	908846-88-8		25mg	$201.00	2023-05-18
TRC	F622905-250mg	N-Fmoc-5-fluoro-L-tryptophan	908846-88-8		250mg	$ 1800.00	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QW907-200mg	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	98%	200mg	522.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QW907-1g	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	98%	1g	1637.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QW907-50mg	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	98%	50mg	208.0CNY	2021-07-14
ChemScence	CS-0012678-100mg	Fmoc-L-5-fluoroTryptophan	908846-88-8		100mg	$63.0	2022-04-26
ChemScence	CS-0012678-250mg	Fmoc-L-5-fluoroTryptophan	908846-88-8		250mg	$88.0	2022-04-26
ChemScence	CS-0012678-1g	Fmoc-L-5-fluoroTryptophan	908846-88-8		1g	$216.0	2022-04-26
Chemenu	CM220573-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	95%	1g	$174	2024-07-20

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Production Method

Production Method 1

16626-02-1

82911-69-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: The facile synthesis of a series of tryptophan derivatives

Blaser, Georg; Sanderson, John M.; Batsanov, Andrei S.; Howard, Judith A. K., Tetrahedron Letters, 2008, 49(17), 2795-2798

Production Method 2

16626-02-1

82911-69-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; 0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

: Easy preparation of dehydroalanine building blocks equipped with oxazolidin-2-one chiral auxiliaries, and applications to the stereoselective synthesis of substituted tryptophans

De Marco, Rossella; Cavina, Lorenzo; Greco, Arianna; Gentilucci, Luca, Amino Acids, 2014, 46(12), 2823-2839

Production Method 3

28920-43-6

16626-02-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 1.5 h, 0 °C; 0 °C → rt; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, pH 2, rt

Reference

: Photocontrolled chignolin-derived β-hairpin peptidomimetics

Podewin, T.; Rampp, M. S.; Turkanovic, I.; Karaghiosoff, K. L.; Zinth, W.; et al, Chemical Communications (Cambridge, 2015, 51(19), 4001-4004

Production Method 4

1065638-25-6

82911-69-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium carbonate , Hydrochloric acid Solvents: Acetone , Water ; rt; 30 min, rt; pH 8, rt

Reference

: Structure-based design of Melanocortin 4 receptor ligands based on the SHU-9119-hMC4R cocrystal structure

Martin, Charlotte; Gimenez, Luis E.; Williams, Savannah Y.; Jing, Yu; Wu, Yiran; et al, Journal of Medicinal Chemistry, 2021, 64(1), 357-369